Cas no 4363-13-7 (3-Phenylazetidine)

• Product Name: 3-Phenylazetidine
• CAS No: 4363-13-7
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD11186825
• CID: 324759
• PubChem ID: 28901586
• Update Time: 2025-10-29

3-Phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylazetidine
• 3-Phenyl-azetidine
• Azetidine, 3-phenyl-
• 3-Phenyl-azetidin
• Azetidine,3-phenyl
• AKOS002678628
• DTXSID30651786
• MFCD11186825
• SB15828
• NCGC00374204-01
• SCHEMBL233570
• P11102
• EN300-203828
• CS-0055043
• XOZGEXKQMVAILQ-UHFFFAOYSA-N
• 4363-13-7
• FT-0673724
• GS0504

• MDL： MFCD11186825
• Inchi： 1S/C9H11N/c1-2-4-8(5-3-1)9-6-10-7-9/h1-5,9-10H,6-7H2
• InChI Key： XOZGEXKQMVAILQ-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 133.08900
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 226.8℃ at 760 mmHg
• PSA: 12.03000
• LogP: 1.70220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-Phenylazetidine

3-Phenylazetidine (CAS No. 4363-13-7): A Comprehensive Overview

3-Phenylazetidine, identified by the chemical compound code CAS No. 4363-13-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a phenyl group attached to the azetidine ring introduces unique electronic and steric properties, making it a versatile scaffold for the development of various bioactive molecules.

The structural and chemical properties of 3-Phenylazetidine make it an attractive candidate for medicinal chemistry applications. The nitrogen atom in the azetidine ring can participate in hydrogen bonding interactions, while the phenyl group provides a hydrophobic surface that can interact with biological targets. These features have led to its exploration as a building block in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in the pharmacological potential of azetidine derivatives, including 3-Phenylazetidine. Research has demonstrated that modifications to the azetidine core can significantly alter its biological activity. For instance, studies have shown that certain derivatives exhibit inhibitory effects on specific enzymes and receptors, which could be relevant for treating various diseases.

One of the most compelling areas of research involving 3-Phenylazetidine is its application in drug discovery. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies has been particularly valuable. By systematically varying substituents on the phenyl group or other parts of the molecule, researchers can identify analogs with enhanced potency, selectivity, and pharmacokinetic profiles. This approach has been instrumental in developing novel compounds with therapeutic potential.

The synthesis of 3-Phenylazetidine is another area of active investigation. While several synthetic routes have been reported, optimizing these methods for high yield and purity remains a key focus. Advances in synthetic chemistry have enabled the development of more efficient and sustainable protocols, which are essential for large-scale production and industrial applications.

The biological activity of 3-Phenylazetidine has been extensively studied in various preclinical models. Initial findings suggest that this compound may have utility in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders. For example, some preliminary studies have indicated that derivatives of 3-Phenylazetidine exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

In addition to its pharmacological potential, 3-Phenylazetidine has also been explored for its role in material science applications. The unique structural features of this compound make it suitable for use as a monomer or intermediate in polymer synthesis. Researchers are investigating how incorporating azetidine units into polymers can enhance material properties such as biodegradability, mechanical strength, and thermal stability.

The future directions for research on 3-Phenylazetidine are promising and multifaceted. Continued exploration of its pharmacological effects will likely uncover new therapeutic applications, while advancements in synthetic methodologies will facilitate more efficient production processes. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will help elucidate the structure-activity relationships governing its biological function.

The growing body of evidence supporting the utility of CAS No. 4363-13-7, or more accurately referred to as 3-Phenylazetidine, underscores its significance as a chemical entity with broad applications. As research progresses, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.